Cas no 148672-09-7 (Estrone 3-O-Sulfamate)

Estrone 3-O-Sulfamate structure

Product Name:Estrone 3-O-Sulfamate

CAS No:148672-09-7

MF:C₁₈H₂₃NO₄S

MW:349.444524049759

CID:148102

PubChem ID:127676

Update Time:2025-04-19

Estrone 3-O-Sulfamate Chemical and Physical Properties

Names and Identifiers

- Estra-1,3,5(10)-trien-17-one,3-[(aminosulfonyl)oxy]-
- ESTRONE 3-O-SULFAMATE
- [(8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] sulfamate
- 17-oxo-estra-1,3,5(10)-trien-3-yl sulfamate
- 3-((Aminosulfonyl)oxy)estra-1,3,5(10)-trien-17-one
- 3-sulfamoyloxyestra-1,3,5(10)-trien-17-one
- EMATE
- Emate compound
- Estra-1,3,5(10)-trien-17-one,3-((aminosulfonyl)oxy)
- Estra-1,3,5(10)-trien-17-one-3-sulfamate
- estrone sulfamate
- estrone-3-o-sulfamate
- Estrone-3-sulfamate
- Oestrone-3-O-sulphamate
- ESTRONE O-SULFAMATE
- ESTRONE 3-SULFAMATE
- 1,3,5(10)-Estratrien-17-one 3-sulfamate
- 1,3,5[10]-ESTRATRIEN-3-OL-17-ONE SULFAMATE
- 3-HYDROXY-1,3,5[10]-ESTRATRIEN-17-ONE 3-SULFAMATE
- 3-[(AMinosulfonyl)oxy]estra-1,3,5(10)-trien-17-one
- Estrone 3-sulfamate, Estrone O-Sulfamate, Estrone Sulfamate
- Sulfamic acid (11R,12S,15S,16S)-13-methyl-17-oxo-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-3-yl ester
- CS-0003462
- estrone3-O-sulfamate
- NSC685426
- estra-1,3,5(10)-trien-17-one-3-sulphamate
- 148672-09-7
- NCI60_030717
- RVKFQAJIXCZXQY-CBZIJGRNSA-N
- 17-Oxoestra-1,3,5(10)-triene-3-yl Sulfamate
- BDBM50134329
- AKOS030241107
- HY-14585
- Sulfamic acid (8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-3-yl ester
- NSC-685426
- SCHEMBL305660
- J-008505
- DTXSID20933447
- 17-oxoestra-1,3,5(10)-trien-3-yl sulfamate
- Estra-1,3,5(10)-trien-17-one, 3-((aminosulfonyl)oxy)-
- CHEMBL122708
- [(8~{R},9~{S},13~{S},14~{S})-13-methyl-17-oxidanylidene-7,8,9,11,12,14,15,16-octahydro-6~{H}-cyclopenta[a]phenanthren-3-yl] sulfamate
- G78971
- DB-267105
- Vrn
- Estrone 3-O-Sulfamate
- Inchi： 1S/C18H23NO4S/c1-18-9-8-14-13-5-3-12(23-24(19,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16H,2,4,6-9H2,1H3,(H2,19,21,22)/t14-,15-,16+,18+/m1/s1
- InChI Key： RVKFQAJIXCZXQY-CBZIJGRNSA-N
- SMILES： S(N)(=O)(=O)OC1C=CC2=C(C=1)CC[C@@H]1[C@@H]2CC[C@]2(C)C(CC[C@H]21)=O

Computed Properties

Exact Mass: 349.13500
Monoisotopic Mass: 349.135
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 627
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 94.8A^2

Experimental Properties

Density: 1.314
Melting Point: 195-197°C
Boiling Point: 530.9°Cat760mmHg
Flash Point: 274.9°C
Refractive Index: 1.595
PSA: 94.84000
LogP: 4.47520

Estrone 3-O-Sulfamate Security Information

WGK Germany：3
Storage Condition：−20°C

Estrone 3-O-Sulfamate Pricemore >>

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TRC	E889060-1mg	Estrone 3-O-Sulfamate	148672-09-7		1mg	$ 141.00	2023-09-07
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eNovation Chemicals LLC	Y1250494-1mg	Estrone 3-O-Sulfamate	148672-09-7	97%	1mg	$275	2024-06-07
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